Cas no 77165-79-8 (5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxole-1,8-diol)

• Product Name: 5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxole-1,8-diol
• CAS No: 77165-79-8
• MF: C₂₂H₂₆O₇
• MW: 402.437647342682
• CID: 1783414
• PubChem ID: 14827760
• Update Time: 2025-04-21

5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxole-1,8-diol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-2,3,13-trimethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxole-1,8-diol
• binankadsurinA
• CHEMBL447240
• 77165-79-8
• kadsuphilol A
• (9R,10R,11R)-4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaene-3,11-diol
• Binankadsurin A
• (9R,10R,11R)-4,5,19-trimethoxy-9,10-dimethyl-15,17-dioxatetracyclo(10.7.0.02,7.014,18)nonadeca-1(19),2,4,6,12,14(18)-hexaene-3,11-diol
• 947256-76-0
• G89243

• Inchi： 1S/C22H26O7/c1-10-6-12-7-14(25-3)20(26-4)19(24)16(12)17-13(18(23)11(10)2)8-15-21(22(17)27-5)29-9-28-15/h7-8,10-11,18,23-24H,6,9H2,1-5H3/t10-,11-,18-/m1/s1
• InChI Key： CWTKKMAJNZCARV-PJYBLOJUSA-N
• SMILES： O[C@H]1C2C=C3C(=C(C=2C2C(=C(C(=CC=2C[C@@H](C)[C@H]1C)OC)OC)O)OC)OCO3

Computed Properties

• Exact Mass: 402.16785316g/mol
• Monoisotopic Mass: 402.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins